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Compound of Interest

Compound Name: 7-Tricosene

Cat. No.: B1233067 Get Quote

Providing essential, immediate safety and logistical information, including operational and

disposal plans for 7-Tricosene. This guide is intended for researchers, scientists, and drug

development professionals to ensure the safe handling and disposal of 7-Tricosene in a

laboratory setting, fostering a culture of safety and environmental responsibility.

7-Tricosene is a flammable liquid and vapor that can cause skin irritation and may lead to

drowsiness or dizziness.[1][2] It is also suspected of causing harm to an unborn child or

affecting fertility and may cause organ damage through prolonged or repeated exposure.[1][2]

Furthermore, it can be fatal if swallowed and enters the airways, and it is toxic to aquatic life

with long-lasting effects.[1][2] Due to these hazards, proper disposal is critical to protect both

laboratory personnel and the environment.

Quantitative Data on 7-Tricosene
For quick reference, the following table summarizes key quantitative data for 7-Tricosene.
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Property Value Source

Molecular Formula C23H46 [1]

Molecular Weight 322.61 g/mol [1]

Boiling Point 399.4°C at 760 mmHg [1]

Flash Point 208.9°C [1]

Density 0.802 g/cm³ [1]

Immediate Safety and Handling Precautions
Before beginning any procedure involving 7-Tricosene, it is imperative to be familiar with its

potential hazards.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Chemical-impermeable gloves are required. Contaminated gloves should

be disposed of after use in accordance with good laboratory practices and applicable laws.

[1]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[3]

Ventilation: Always handle 7-Tricosene in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation and prevent the accumulation of flammable

vapors.[1][3]

Spill Management: In the event of a spill, immediately remove all sources of ignition.[1] Use

non-sparking tools and absorb the spill with an inert, non-combustible material such as sand or

vermiculite.[1][3] The absorbed material should be collected into a designated, sealed container

for hazardous waste disposal.[1][3] Do not flush spills down the drain.[3]
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Experimental Protocol: Step-by-Step Disposal of 7-
Tricosene Waste
This protocol outlines the procedure for the safe disposal of 7-Tricosene waste generated in a

laboratory setting.

1. Waste Collection:

Designate a specific, properly labeled waste container for 7-Tricosene and other similar

hydrocarbon waste.[3]

The container must be clearly labeled with "Hazardous Waste," "Flammable Liquid," and "7-
Tricosene," along with any other institutionally required hazard warnings.[3][4]

Ensure the waste container is made of a compatible material and has a secure, tight-fitting

lid.

2. In-Lab Waste Accumulation:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.

The SAA should feature secondary containment, such as a chemical-resistant tray, to contain

any potential leaks.[3]

3. Preparing for Disposal:

Do not overfill the waste container.

Ensure the exterior of the container is clean and free of contamination before removal from

the laboratory.

4. Final Disposal:

Dispose of the 7-Tricosene waste through your institution's hazardous waste management

program.
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Adhere to all local, state, and federal regulations for the disposal of flammable and

environmentally hazardous chemical waste.[1][3] Hazardous waste management is primarily

regulated under the Federal Resource Conservation and Recovery Act (RCRA).

Never dispose of 7-Tricosene by pouring it down the drain or into regular trash.[1][5] This is

crucial as it is toxic to aquatic life.[1][2]

Disposal Procedure Workflow
The following diagram illustrates the logical workflow for the proper disposal of 7-Tricosene.
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Caption: Logical workflow for the proper disposal of 7-Tricosene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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